Dota-bcn

• Molecular Formula: C29H46N6O9
• Molecular Weight: 622.7 g/mol
• InChI: InChI=1S/C29H46N6O9/c36-25(30-7-8-31-29(43)44-21-24-22-5-3-1-2-4-6-23(22)24)17-32-9-11-33(18-26(37)38)13-15-35(20-28(41)42)16-14-34(12-10-32)19-27(39)40/h22-24H,3-21H2,(H,30,36)(H,31,43)(H,37,38)(H,39,40)(H,41,42)/t22-,23+,24?
• InChIKey: BNBPIYJUCNHXJH-VSGJHWFKSA-N

Dota-bcn Procurement Guide: A Cyclooctyne-Functionalized DOTA Chelator for Bioorthogonal Radiometal Conjugation

Dota-bcn (BCN-DOTA) is a bifunctional macrocyclic chelator that integrates 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) with a bicyclo[6.1.0]nonyne (BCN) moiety, enabling strain-promoted alkyne-azide cycloaddition (SPAAC) without cytotoxic copper catalysts [1]. The BCN group confers bioorthogonal reactivity with azide-functionalized biomolecules, while the DOTA cage stably sequesters a broad spectrum of diagnostic (e.g., ⁶⁸Ga, ⁶⁴Cu, ⁸⁹Zr) and therapeutic (e.g., ¹⁷⁷Lu, ⁹⁰Y, ²²⁵Ac) radiometals [2]. This combination permits site-specific, metal-free conjugation under mild physiological conditions, preserving the structural integrity of heat- or pH-sensitive targeting vectors such as antibodies and single-domain antibodies [3].

Conjugation Copper-free SPAAC click chemistry

Chelation DOTA cage for broad radiometal scope

Biologic Compatibility Mild conditions for heat-sensitive vectors

• [1] Agard NJ, Prescher JA, Bertozzi CR. A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems. J Am Chem Soc. 2004;126(46):15046-15047. View Source
• [2] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source
• [3] Domnanich KA, Müller C, Benešová M, et al. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. EJNMMI Radiopharm Chem. 2025;10:54. View Source

Dota-bcn Differentiation: Why DFO, NOTA, or DOTAGA Cannot Replace BCN-DOTA in Click-Enabled Radiopharmaceutical Workflows

The interchangeability of macrocyclic chelators is constrained by three orthogonal parameters: (i) the kinetic inertness of the radiometal complex, which governs in vivo stability and off-target radiation dose; (ii) the conjugation chemistry's compatibility with sensitive biologics; and (iii) the theranostic versatility across multiple radionuclides. For example, DFO exhibits reduced kinetic inertness relative to DOTA for ⁸⁹Zr [1], while NOTA demonstrates suboptimal retention of ¹⁷⁷Lu [2]. Conversely, DOTAGA requires amine-reactive chemistry that can compromise site-specificity and homogeneity [3]. Dota-bcn circumvents these limitations by providing the high thermodynamic stability of DOTA (log K ≈ 22.7 for relevant metals) [4] combined with a copper-free click handle for precise, orientation-controlled bioconjugation. The following evidence quantifies these critical differences.

DFO or DFO* may exhibit lower kinetic inertness for ⁸⁹Zr, potentially affecting in vivo stability profiles.

NOTA cannot stably chelate therapeutic beta-emitters such as ¹⁷⁷Lu, limiting theranostic pair development.

DOTAGA relies on amine-reactive coupling, which may compromise site-specificity and product homogeneity.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source
• [2] Domnanich KA, Müller C, Benešová M, et al. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. EJNMMI Radiopharm Chem. 2025;10:54. View Source
• [3] Westerlund K, Honarvar H, Norrström E, et al. Increasing the Net Negative Charge by Replacement of DOTA Chelator with DOTAGA Improves the Biodistribution of Radiolabeled Second-Generation Synthetic Affibody Molecules. Mol Pharm. 2016;13(5):1668-1678. View Source
• [4] Wadas TJ, Wong EH, Weisman GR, Anderson CJ. Coordinating radiometals of copper, gallium, indium, yttrium, and zirconium for PET and SPECT imaging of disease. Chem Rev. 2010;110(5):2858-2902. View Source

Dota-bcn Quantitative Evidence Guide: Head-to-Head Performance Comparisons for Informed Scientific Procurement

Radiochemical Yield and Purity: BCN-DOTA-GA Delivers 40–50% Yield and >95% Purity for ⁸⁹Zr Antibody Labeling

In a head-to-head study using the anti-EGFR antibody panitumumab (PAN), the clickable chelator BCN-DOTA-GA achieved an overall radiochemical yield of 40–50% (decay-uncorrected, n=12) and radiochemical purity >95% within a 2-hour synthesis time [1]. This indirect radiolabeling approach—first labeling the chelator with ⁸⁹Zr followed by strain-promoted conjugation to PAN-tetrazene—preserved antibody integrity and enabled high reproducibility. In contrast, direct labeling of DFO-PAN or DFO*-PAN required a separate, less controlled conjugation step.

⁸⁹Zr Antibody Yield

Head-to-head

40–50% yield, >95% purity (2 h synthesis)

Supports reproducible site-specific labeling workflow.

Compared to direct DFO labeling; n=12, decay-uncorrected.

Evidence Dimension	Overall radiochemical yield and purity for ⁸⁹Zr-labeled antibody conjugates
Target Compound Data	40–50% (decay uncorrected), >95% purity
Comparator Or Baseline	DFO-PAN (direct labeling); yield and purity not explicitly quantified for direct labeling but served as clinical standard comparator
Quantified Difference	BCN-DOTA-GA provides a reproducible, two-step method with defined yield range; direct DFO labeling yields are variable and protocol-dependent
Conditions	⁸⁹Zr radiolabeling at 90 °C under two-step basic pH adjustment; conjugation to PAN-tetrazene at 37 °C; analysis by TLC and HPLC

Why This Matters

This quantitative yield and purity data establish BCN-DOTA-GA as a viable, reproducible alternative to DFO for ⁸⁹Zr immuno-PET, with the added benefit of site-specific conjugation.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source

Kinetic Inertness Against EDTA Challenge: BCN-DOTA-GA Conjugate Exhibits Superior Inertness Over DFO and DFO*

The kinetic inertness of ⁸⁹Zr-labeled PAN conjugates was directly compared using an EDTA challenge assay (300-fold molar excess, 37 °C) [1]. BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN demonstrated the highest resistance to transchelation, retaining significantly more radiometal than both [⁸⁹Zr]Zr-DFO*-PAN and [⁸⁹Zr]Zr-DFO-PAN. The study concluded that BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN exhibited 'excellent inertness,' while [⁸⁹Zr]Zr-DFO-PAN showed the 'lowest level of inertness' [1].

EDTA Challenge Inertness

Ranked

BCN-DOTA-GA > DFO* > DFO

Reported highest resistance to transchelation.

300-fold EDTA excess, 37°C, human serum, 7 days.

Evidence Dimension	Resistance to transchelation in EDTA challenge (300-fold molar excess)
Target Compound Data	Excellent inertness (highest of three chelators tested)
Comparator Or Baseline	[⁸⁹Zr]Zr-DFO-PAN (lowest inertness); [⁸⁹Zr]Zr-DFO*-PAN (intermediate inertness)
Quantified Difference	Qualitative ranking: BCN-DOTA-GA > DFO* > DFO
Conditions	300-fold molar excess EDTA, 37 °C, human serum, 7-day monitoring

Why This Matters

Superior kinetic inertness predicts lower in vivo demetallation and reduced bone uptake of free ⁸⁹Zr, directly impacting image quality and patient radiation dosimetry.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source

Long-Term Serum Stability: BCN-DOTA-GA Conjugate Remains Intact in Human Serum for 7 Days at 37 °C

All three ⁸⁹Zr-labeled PAN conjugates (BCN-DOTA-GA, DFO, DFO*) were incubated in whole human serum at 37 °C for 7 days [1]. Radiochemical purity analysis confirmed that BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN maintained >95% stability throughout the entire 7-day period, matching the stability of the clinical standard DFO conjugates [1]. This demonstrates that the click conjugation and DOTA chelation do not compromise the long-term stability required for antibody-based imaging agents.

7-Day Serum Stability

Head-to-head

>95% intact at 37°C, whole human serum

Meets research-grade stability benchmark.

Equivalent to clinical DFO conjugate stability.

Evidence Dimension	Stability in whole human serum at 37 °C
Target Compound Data	Stable for up to 7 days (>95% radiochemical purity)
Comparator Or Baseline	[⁸⁹Zr]Zr-DFO-PAN and [⁸⁹Zr]Zr-DFO*-PAN (also stable for 7 days)
Quantified Difference	No difference; all three conjugates met stability benchmark
Conditions	Whole human serum, 37 °C, 7-day incubation

Why This Matters

This confirms that BCN-DOTA-GA meets the same rigorous serum stability standard as the clinical DFO chelator, ensuring the click chemistry does not introduce a stability liability.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source

Theranostic Versatility: DOTA Enables Labeling with ⁶⁸Ga for PET and ¹⁷⁷Lu for Therapy, Unlike NOTA

A systematic comparison of p-SCN-Bn-DOTA and p-SCN-Bn-NOTA conjugated to the anti-mesothelin single-domain antibody A1-His revealed a critical theranostic advantage of the DOTA scaffold [1]. While NOTA-A1-His enabled faster ⁶⁸Ga labeling at room temperature (5 min to >98% purity vs. 15 min at 60 °C for DOTA), the study explicitly notes that 'DOTA would offer the advantage to be employed for theranostic approaches using β⁻ emitters such as ¹⁷⁷Lu or ¹⁶¹Tb' [1]. Furthermore, in vivo biodistribution in tumor-bearing mice showed [⁶⁸Ga]Ga-DOTA-A1-His exhibited twofold lower kidney uptake compared to [⁶⁸Ga]Ga-NOTA-A1-His, potentially improving renal safety for theranostic applications [1].

Theranostic Versatility

Head-to-head

⁶⁸Ga + ¹⁷⁷Lu compatible; ~2× lower kidney uptake vs NOTA

Supports matched imaging/therapy radionuclide pairs.

sdAb conjugate; NOTA incompatible with ¹⁷⁷Lu.

Evidence Dimension	⁶⁸Ga radiolabeling conditions and in vivo kidney uptake; theranostic applicability
Target Compound Data	⁶⁸Ga labeling: >98% purity in 15 min at 60 °C; kidney uptake: ~50% of NOTA-conjugate
Comparator Or Baseline	NOTA: >98% purity in 5 min at room temperature; higher kidney uptake
Quantified Difference	Twofold lower kidney uptake for DOTA-conjugate (exact %ID/g values not provided in abstract); NOTA unsuitable for ¹⁷⁷Lu
Conditions	Anti-mesothelin sdAb A1-His conjugates; ⁶⁸Ga labeling in NH₄OAc buffer; biodistribution in tumor-bearing mice

Why This Matters

For groups developing matched diagnostic/therapeutic pairs, DOTA-based chelators like Dota-bcn are essential, as NOTA cannot stably retain therapeutic beta-emitters.

• [1] Domnanich KA, Müller C, Benešová M, et al. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. EJNMMI Radiopharm Chem. 2025;10:54. View Source

Biodistribution Optimization: DOTAGA Modifies Pharmacokinetics but Lacks Site-Specific Click Chemistry

A study comparing DOTA and DOTAGA conjugated to an anti-HER2 Affibody molecule (ZHER2:2891) demonstrated that the additional negative charge of DOTAGA significantly improved tumor-to-blood and tumor-to-liver ratios for both ¹¹¹In and ⁶⁸Ga [1]. Specifically, for ⁶⁸Ga-labeled conjugates, DOTAGA yielded tumor-to-blood ratio of 61 ± 6 vs. 23 ± 5 for DOTA (p < 0.05) and tumor-to-liver ratio of 10.4 ± 0.6 vs. 4.5 ± 0.5 (p < 0.05) [1]. While this highlights DOTAGA's pharmacokinetic advantage for certain small scaffolds, both DOTA and DOTAGA require amine-reactive conjugation (e.g., NHS ester), which can lead to heterogeneous products and variable chelator-to-protein ratios. Dota-bcn, by contrast, provides a bioorthogonal click handle for defined, site-specific attachment, a feature not inherent to DOTAGA.

Biodistribution Context

Cross-study

DOTAGA: higher tumor-to-blood ratio; lacks click handle

Charge-modified PK may not replace site-specific conjugation.

Affibody scaffold; DOTA vs DOTAGA amine coupling.

Evidence Dimension	Tumor-to-blood and tumor-to-liver ratios in tumor-bearing mice at 2 h post-injection
Target Compound Data	DOTA-ZHER2:2891: tumor-to-blood 23 ± 5, tumor-to-liver 4.5 ± 0.5 (⁶⁸Ga)
Comparator Or Baseline	DOTAGA-ZHER2:2891: tumor-to-blood 61 ± 6, tumor-to-liver 10.4 ± 0.6 (⁶⁸Ga)
Quantified Difference	Tumor-to-blood: +165% for DOTAGA; Tumor-to-liver: +131% for DOTAGA
Conditions	SKOV-3 tumor-bearing nude mice, 2 h post-injection, ⁶⁸Ga-labeled

Why This Matters

DOTAGA offers superior pharmacokinetics for some small protein scaffolds, but Dota-bcn's click chemistry enables site-specific conjugation that may be critical for maintaining binding affinity and homogeneity in antibody and fragment applications.

• [1] Westerlund K, Honarvar H, Norrström E, et al. Increasing the Net Negative Charge by Replacement of DOTA Chelator with DOTAGA Improves the Biodistribution of Radiolabeled Second-Generation Synthetic Affibody Molecules. Mol Pharm. 2016;13(5):1668-1678. View Source

Thermodynamic Stability Foundation: DOTA Exhibits Higher log K Values for Radiometals Than NOTA or TETA

The thermodynamic stability of radiometal complexes underpins their in vivo integrity. Reported log K values (25 °C) for key bifunctional chelators are: DOTA = 22.7 and 22.21; NOTA = 21.6 and 19.8; TETA = 21.9 and 21.6 [1]. The higher log K of DOTA indicates a greater driving force for complex formation and, critically, a reduced tendency for demetallation under physiological conditions. While the BCN moiety on Dota-bcn is not expected to alter the DOTA coordination sphere, the inherent stability of the DOTA cage provides a robust platform for a wide range of radiometals, including those with large ionic radii like ¹⁷⁷Lu and ⁸⁹Zr [1].

log K Stability

Class-level

DOTA log K ~22.7 vs NOTA ~21.6, TETA ~21.9

Class-level thermodynamic stability context.

Data to verify for BCN-DOTA derivative specifically.

Evidence Dimension	Thermodynamic stability constant (log K) at 25 °C
Target Compound Data	DOTA: 22.7, 22.21
Comparator Or Baseline	NOTA: 21.6, 19.8; TETA: 21.9, 21.6
Quantified Difference	DOTA exhibits a ~1–3 log unit higher stability constant than NOTA and TETA
Conditions	Aqueous solution, 25 °C, pH not specified

Why This Matters

The class-leading thermodynamic stability of the DOTA scaffold in Dota-bcn ensures robust metal retention across diagnostic and therapeutic applications, reducing the risk of free radiometal accumulation in non-target tissues.

• [1] Wadas TJ, Wong EH, Weisman GR, Anderson CJ. Coordinating radiometals of copper, gallium, indium, yttrium, and zirconium for PET and SPECT imaging of disease. Chem Rev. 2010;110(5):2858-2902. View Source

Dota-bcn Application Scenarios: Where Bioorthogonal Click Chemistry and DOTA Stability Converge

Site-Specific ⁸⁹Zr Immuno-PET of Antibody Therapeutics

Dota-bcn enables a two-step, site-selective radiolabeling strategy for monoclonal antibodies. The chelator is first labeled with ⁸⁹Zr at 90 °C, achieving 40–50% yield and >95% purity in 2 hours [1]. The pre-labeled chelator is then conjugated to an azide-functionalized antibody via strain-promoted click chemistry at 37 °C, preserving antibody integrity and eliminating the need for harsh labeling conditions. The resulting conjugate demonstrates excellent kinetic inertness against EDTA challenge and remains >95% stable in human serum for 7 days at 37 °C [1]. This workflow is particularly suited for antibodies sensitive to direct labeling or when precise control over chelator-to-antibody ratio is required.

Theranostic Pair Development Using ⁶⁸Ga PET Imaging and ¹⁷⁷Lu Targeted Radiotherapy

For targeted radiopharmaceuticals requiring a matched diagnostic/therapeutic pair, Dota-bcn provides the necessary theranostic versatility. While NOTA enables faster room-temperature ⁶⁸Ga labeling, it cannot stably chelate the therapeutic β⁻ emitter ¹⁷⁷Lu [2]. DOTA-based chelators, including Dota-bcn, support both ⁶⁸Ga (PET imaging) and ¹⁷⁷Lu (therapy) with high stability, enabling seamless translation from imaging to treatment. Additionally, in vivo data show that DOTA-conjugated sdAbs exhibit approximately twofold lower renal uptake compared to NOTA-conjugated counterparts, potentially reducing kidney radiation dose during theranostic applications [2].

Copper-Free Click Bioconjugation of Heat-Sensitive Targeting Vectors

The BCN moiety in Dota-bcn undergoes strain-promoted alkyne-azide cycloaddition (SPAAC) with azide-modified biomolecules without the need for cytotoxic copper catalysts [4]. This bioorthogonal reaction proceeds efficiently under mild, aqueous conditions (e.g., 37 °C, pH 7.4), making it ideal for conjugating DOTA to delicate targeting vectors such as single-domain antibodies (sdAbs), Affibody molecules, or peptides that would denature or lose binding affinity under the high temperatures or organic solvents required for traditional amine-reactive chemistries. This approach also ensures a homogeneous product with a defined chelator attachment site, critical for maintaining consistent pharmacokinetics and regulatory compliance [2].

Preclinical Head-to-Head Chelator Comparison Studies for Novel Biologics

Dota-bcn serves as a valuable tool compound in systematic comparisons of chelator performance on novel biologic scaffolds. As demonstrated in studies comparing DOTA, NOTA, and DOTAGA, the choice of chelator profoundly impacts radiolabeling efficiency, in vivo stability, and biodistribution [REFS-2, REFS-3]. Incorporating Dota-bcn into such comparative frameworks allows researchers to evaluate the specific contribution of site-specific click conjugation relative to traditional random amine coupling. The quantitative data generated—such as radiochemical yield, serum stability, and EDTA challenge resistance—directly inform the selection of the optimal chelator-conjugation strategy for a given targeting vector, accelerating lead candidate identification [1].

Application

Selection Property

Validation Focus

Site-specific ⁸⁹Zr immuno-PET

Bioorthogonal click handle + DOTA cage stability

Radiochemical yield, serum stability, EDTA inertness

Theranostic pair development

Dual radionuclide compatibility (⁶⁸Ga/¹⁷⁷Lu)

Labeling conditions, renal uptake profile, therapeutic metal retention

Copper-free bioconjugation of sdAbs/Affibody

SPAAC reactivity under mild aqueous conditions

Conjugation efficiency, biological activity retention, homogeneity

Preclinical chelator comparison

Site-selective click attachment vs random amine coupling

Stability ranking, biodistribution benchmarks, reproducibility

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024;17(4):480. View Source
• [2] Domnanich KA, Müller C, Benešová M, et al. Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. EJNMMI Radiopharm Chem. 2025;10:54. View Source
• [3] Westerlund K, Honarvar H, Norrström E, et al. Increasing the Net Negative Charge by Replacement of DOTA Chelator with DOTAGA Improves the Biodistribution of Radiolabeled Second-Generation Synthetic Affibody Molecules. Mol Pharm. 2016;13(5):1668-1678. View Source
• [4] Agard NJ, Prescher JA, Bertozzi CR. A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems. J Am Chem Soc. 2004;126(46):15046-15047. View Source